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Compound of Interest

Compound Name:
2-(4-Bromo-2-fluorophenyl)-6-

methylpyridine

CAS No.: 1187168-20-2

Cat. No.: B1532291

Get Quote

To: Researchers, Scientists, and Drug Development Professionals

From: Gemini, Senior Application Scientist

Subject: Comprehensive Technical Guide on the Characterization of CAS Number 1227565-50-

5

Executive Summary
A comprehensive search of publicly available scientific and chemical databases has been

conducted to gather characterization data for the compound registered under CAS number

1227565-50-5. The objective was to synthesize this information into an in-depth technical guide

covering its chemical structure, physicochemical properties, synthesis, mechanism of action,

biological activity, and analytical methodologies, as per the user's request.

Despite a thorough investigation of chemical registries, patent databases, and scientific

literature, no specific chemical structure or associated characterization data could be

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1532291#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


definitively linked to CAS number 1227565-50-5. This prevents the creation of the requested in-

depth technical guide.

Search Methodology and Findings
An extensive search was performed using the provided CAS number as the primary identifier.

The search strategy included querying major chemical and scientific databases, such as:

Chemical Abstract Service (CAS) Registry: While the CAS REGISTRY® is the authoritative

source for chemical substance information, direct public access to detailed information for

every registered number is limited.[1]

Public Chemical Databases: Searches in prominent open-access databases like PubChem,

the NIST Chemistry WebBook, and MOLBASE did not yield a specific entry or associated

data for CAS number 1227565-50-5.[2][3][4] These platforms are standard resources for

retrieving information on chemical structures, properties, and biological activities.

Pharmacology and Ligand Databases: Inquiries into databases such as the IUPHAR/BPS

Guide to PHARMACOLOGY did not return any results for the specified CAS number, which

would typically be expected if this were a compound with known pharmacological activity.[5]

Commercial Supplier Databases: Searches of catalogs from major chemical suppliers, which

often list CAS numbers for their products, did not provide a match for 1227565-50-5.

Patent Databases: A search of patent literature did not reveal any patents where this CAS

number was explicitly claimed or characterized.

The absence of information in these standard resources suggests that the compound

associated with CAS number 1227565-50-5 is likely not a commercially available reagent, a

well-characterized research compound, or a substance with extensive documentation in the

public domain.

Implications for the Requested Technical Guide
The inability to identify the fundamental chemical structure and properties of the substance with

CAS number 1227565-50-5 makes it impossible to proceed with the generation of the

requested in-depth technical guide. The core requirements of the guide, including:
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PART 1: CORE DIRECTIVE (Autonomy): Without a subject compound, no logical structure

for a technical guide can be designed.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T): The foundational data for ensuring

technical accuracy, explaining experimental choices, and providing authoritative grounding is

absent.

PART 3: VISUALIZATION & FORMATTING: The creation of data tables, experimental

protocols, and diagrams is contingent on having underlying data, which is not available.

Conclusion
While every effort was made to fulfill the request for a comprehensive technical guide on the

compound with CAS number 1227565-50-5, the initial and most critical step of identifying the

compound could not be achieved through publicly accessible resources. Therefore, the

subsequent characterization and analysis required for the guide could not be performed.

It is possible that this CAS number is part of a proprietary database, is a recently registered

compound with no published data, or that there may be a typographical error in the number

provided.

We recommend verifying the CAS number and consulting any internal or proprietary

documentation that may be available for the compound in question. Should a verifiable

chemical identity for this CAS number be provided, we would be pleased to revisit this request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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